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Compound of Interest

Compound Name: Isoprothiolane-d4

CAS No.: 1715020-82-8

Cat. No.: B587518 Get Quote

Executive Summary & Scientific Rationale
Objective: To establish a robust, FDA-compliant protocol for the quantitation of Isoprothiolane in

complex biological matrices (plasma, tissue, or agricultural commodities) using

Isoprothiolane-d4 as a Stable Isotope-Labeled Internal Standard (SIL-IS).

The Challenge: Isoprothiolane (diisopropyl 1,3-dithiolan-2-ylidenemalonate) is a dithiolane

fungicide and hepatic therapeutic agent. Its analysis via LC-MS/MS is susceptible to matrix

effects (ion suppression/enhancement) and retention time shifts. External calibration often fails

to compensate for these variances, leading to quantitation errors >20%.

The Solution (Isoprothiolane-d4): The use of Isoprothiolane-d4 (Ring-d4) provides a kinetic

and physicochemical mirror to the analyte. By co-eluting with the analyte, it experiences the

exact same ionization environment, allowing for the calculation of a Relative Response Factor

(RRF) that mathematically nullifies matrix interferences.

Chemical Identity & Materials
To ensure assay reproducibility, the correct SIL-IS structure must be selected. Ring-deuteration

is preferred over ester-deuteration to prevent label loss during potential metabolic hydrolysis.
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Compound
Chemical
Name

Formula MW (Da)
CAS No.[1][2]
[3]

Isoprothiolane

Diisopropyl 1,3-

dithiolan-2-

ylidenemalonate

290.40 50512-35-1

Isoprothiolane-d4

Diisopropyl

(4,4,5,5-d4)-1,3-

dithiolan-2-

ylidenemalonate

294.42 1715020-82-8

Reagents:

Solvents: LC-MS Grade Acetonitrile (ACN) and Methanol (MeOH).

Additives: Formic Acid (FA) or Ammonium Formate (for protonation facilitation).

Water: Milli-Q (18.2 MΩ·cm).

Experimental Protocol: LC-MS/MS Optimization
Mass Spectrometry Parameters (MRM)
The following transitions are optimized for a Triple Quadrupole (QqQ) system operating in

Positive Electrospray Ionization (ESI+) mode.

Ionization Source: ESI Positive

Capillary Voltage: 3.5 kV

Desolvation Temp: 400°C

Table 1: MRM Transitions
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Analyte
Precursor
(m/z)

Product
(m/z)

Role
Collision
Energy (eV)

Mechanism

Isoprothiolan

e
291.1 249.1 Quantifier 15

Loss of

Propene (

)

291.1 207.1 Qualifier 25
Loss of 2x

Propene

Isoprothiolan

e-d4
295.1 253.1 Quantifier 15

Ring-d4

retained

295.1 211.1 Qualifier 25
Ring-d4

retained

Chromatographic Conditions
Isoprothiolane is moderately hydrophobic (

). A C18 column provides optimal retention.

Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent.

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Flow Rate: 0.4 mL/min.

Injection Volume: 2-5 µL.

Gradient Profile:

0.0 - 1.0 min: 10% B (Isocratic hold)

1.0 - 6.0 min: 10%

95% B (Linear Ramp)
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6.0 - 8.0 min: 95% B (Wash)

8.0 - 10.0 min: 10% B (Re-equilibration)

Calculating Response Factors (RRF)
The core of this methodology is the Relative Response Factor (RRF).[4] Unlike a simple

Response Factor (RF = Area/Conc), the RRF accounts for the internal standard.

The Mathematical Model
The RRF is derived from the ratio of the analyte's response to the internal standard's response.

[5][6]

[6]

Where:

= Peak Area of Isoprothiolane

= Peak Area of Isoprothiolane-d4

= Concentration of Isoprothiolane

= Concentration of Isoprothiolane-d4 (Constant)

Calibration Curve Construction (Linear Regression)
For regulated drug development (FDA/EMA), a single-point RRF is insufficient. You must

construct a calibration curve plotting the Area Ratio against the Concentration Ratio.

Prepare 6-8 Calibrators: Vary Isoprothiolane concentration (e.g., 1 ng/mL to 1000 ng/mL).

Spike Constant IS: Add Isoprothiolane-d4 to all samples at a fixed concentration (e.g., 50

ng/mL).

Plot:

Y-Axis: Area Ratio (
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)

X-Axis: Concentration Ratio (

) or Nominal Concentration (

)

Regression: Apply Linear Regression (

) with

weighting.

The Slope (

) of this line is effectively the RRF.

Calculation of Unknowns
Once the calibration curve is established, unknown sample concentrations are calculated as:

(Note: If plotting Area Ratio vs Nominal Conc,

is already factored into the slope).

Workflow Visualization
The following diagram illustrates the critical path from sample preparation to RRF validation.
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Figure 1:End-to-end workflow for Isoprothiolane quantitation using Isotope Dilution Mass

Spectrometry (IDMS).

Validation & Acceptance Criteria (FDA/EMA)
To ensure scientific integrity, the following criteria must be met during method validation:

IS Response Variability:

Monitor the raw peak area of Isoprothiolane-d4 across the entire run.

Acceptance: The IS response in any sample should not deviate >50% from the mean IS

response of the calibrators. A trend (drifting signal) indicates instrument fouling or matrix

accumulation.

Selectivity:

Inject a "Double Blank" (Matrix without Analyte or IS).

Acceptance: Interference at the IS retention time must be < 5% of the average IS

response.

Linearity:

The correlation coefficient (

) of the calibration curve must be > 0.99.[7]

Accuracy & Precision:

Back-calculated concentrations of calibrators must be within ±15% of nominal (±20% for

LLOQ).

Troubleshooting Common Issues
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Issue Probable Cause Corrective Action

IS Area Variation Matrix Effect (Suppression)

Switch from Protein

Precipitation to SPE; Dilute

sample.

RT Shift between Analyte/IS Deuterium Isotope Effect

Slight shifts (<0.05 min) are

normal. Ensure integration

windows are wide enough.

Cross-Talk Mass Resolution

Ensure >3 Da separation

between Analyte and IS

precursor. (291 vs 295 is

sufficient).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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